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Executive Summary

Fenoprop, a potent phenoxyalkanoic acid herbicide, was historically significant in the control of

broadleaf and woody plants. This technical guide provides a comprehensive overview of

Fenoprop, with a specific focus on its formulation as an ethanolamine salt. While historical

records on the specific discovery of "Fenoprop ethanolamine" are not detailed in publicly

available literature, this document extrapolates its development within the broader context of

phenoxy herbicide formulations. Amine salts, such as the ethanolamine form, were crucial for

enhancing the water solubility and, consequently, the agricultural utility of the parent acid. This

guide details the history of Fenoprop's development and subsequent discontinuation, its

physicochemical properties, mechanism of action as a synthetic auxin, and representative

experimental protocols for its synthesis and analysis.

Introduction to Fenoprop and Phenoxy Herbicides
Fenoprop, chemically known as 2-(2,4,5-trichlorophenoxy)propionic acid, belongs to the family

of phenoxy herbicides.[1] These synthetic compounds mimic the action of natural plant growth

hormones, specifically auxins like indole-3-acetic acid (IAA).[1] When applied to susceptible

plants, they induce rapid and uncontrolled growth, leading to the plant's demise.[1] This

selective action against broadleaf plants made them highly effective for weed control in

monocotyledonous crops such as cereals and grasses.[2]

Phenoxy herbicides are organic acids and are generally characterized by low solubility in water.

[3] To overcome this limitation for effective application as aqueous sprays, they are often
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converted into salt or ester forms.[4][5] The formation of amine salts, by reacting the acidic

herbicide with an amine like ethanolamine or triethanolamine, significantly increases water

solubility, allowing for the creation of stable aqueous concentrates.[4][5]

Discovery and History of Fenoprop (Silvex)
Research into chlorinated phenoxy compounds during the Second World War led to the

discovery of their herbicidal properties, revolutionizing weed control.[4] Fenoprop, also widely

known by its trade name Silvex and as 2,4,5-TP, was developed in the post-war period and saw

extensive use from 1945 onwards.[1] It is an analogue of another significant phenoxy herbicide,

2,4,5-T, with the key difference being the substitution of the acetic acid side chain with a

propionic acid group.[1]

The primary application of Fenoprop was as a post-emergence herbicide for the control of

woody plants and broadleaf herbaceous weeds in various settings, including rice and

sugarcane fields, rangelands, and lawns.[1] However, a significant concern with the

manufacturing process of 2,4,5-trichlorophenol, a precursor for both 2,4,5-T and Fenoprop, was

the potential for contamination with the highly toxic and carcinogenic compound 2,3,7,8-

tetrachlorodibenzo-p-dioxin (TCDD).[6] Growing concerns over the health and environmental

effects of TCDD led to increased regulatory scrutiny. In 1985, the U.S. Environmental

Protection Agency (EPA) banned all uses of Fenoprop in the United States.[1]

Fenoprop Ethanolamine: A Formulation Perspective
While specific documentation detailing the first synthesis or discovery of Fenoprop
ethanolamine is not readily available, its creation is a logical step in the formulation chemistry

of phenoxy herbicides. The compound is a salt formed through an acid-base reaction between

the acidic Fenoprop and the basic ethanolamine. The primary purpose of creating this salt is to

enhance the water solubility of the active ingredient.

Formulations of phenoxy herbicides as amine salts were common practice.[4] For instance, a

"triethanolamine salt" of Silvex was registered with the EPA, with an approval date in 1967 and

a cancellation in 1983. This indicates that amine salt formulations of Fenoprop were

commercially produced and used. The ethanolamine salt would offer similar advantages,

creating a product that could be easily diluted with water by the end-user to create a stable

spray solution.
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Physicochemical Properties
The properties of Fenoprop are well-documented. The formation of the ethanolamine salt would

alter these properties, most notably increasing its water solubility and likely modifying its

melting point and vapor pressure.

Table 1: Physicochemical Properties of Fenoprop

Property Value

Chemical Formula C₉H₇Cl₃O₃

Molar Mass 269.51 g/mol

Appearance White powder

Melting Point 180 °C

pKa 2.84

Log P (octanol-water partition coefficient) 3.8

Water Solubility Moderately soluble

(Data sourced from[1])

Mechanism of Action: Synthetic Auxin Pathway
Fenoprop exerts its herbicidal effects by acting as a synthetic auxin.[1] In plants, auxins are

critical hormones that regulate cell division, elongation, and differentiation. Fenoprop mimics

natural auxins but is not readily metabolized by the plant, leading to a persistent and

overwhelming hormonal signal.

This hormonal overdose disrupts numerous physiological processes, including:

Gene Expression: It alters the expression of genes involved in growth and development.

Cell Wall Plasticity: It leads to uncontrolled cell expansion and division.
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Vascular Tissue Disruption: It causes abnormal development of xylem and phloem, impeding

water and nutrient transport.

Epinasty: It results in the twisting and curling of stems and leaves.

Ultimately, this chaotic and unregulated growth exhausts the plant's resources, leading to its

death.
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Caption: Synthetic auxin (Fenoprop) signaling pathway leading to uncontrolled plant growth.

Experimental Protocols
Representative Synthesis of Fenoprop
The commercial production of Fenoprop generally involves a nucleophilic aromatic substitution

reaction.[7] A typical synthesis pathway starts with the preparation of 2,4,5-trichlorophenol,

which is then reacted with a propionic acid derivative.

Workflow for Fenoprop Synthesis:

Phenol Neutralization: 2,4,5-trichlorophenol is reacted with an alkali (e.g., sodium hydroxide)

in a solvent to form the corresponding sodium 2,4,5-trichlorophenate.
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Condensation Reaction: The sodium 2,4,5-trichlorophenate is then reacted with a chloro-

propionic acid salt (e.g., sodium 2-chloropropionate) under controlled temperature and

pressure. This condensation reaction forms the sodium salt of Fenoprop.

Acidification: The reaction mixture is cooled, and a strong acid (e.g., sulfuric acid) is added to

precipitate the Fenoprop free acid.

Purification: The crude Fenoprop is then purified, typically through recrystallization from an

appropriate solvent, to achieve the desired purity.
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Caption: A representative experimental workflow for the synthesis of Fenoprop.
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Formation of Fenoprop Ethanolamine Salt
The creation of the ethanolamine salt is a straightforward acid-base neutralization reaction.

Product

Fenoprop (Acid)
C₉H₇Cl₃O₃

+ Ethanolamine (Base)
C₂H₇NO

Fenoprop Ethanolamine Salt
C₁₁H₁₄Cl₃NO₄

Acid-Base Reaction
in Solvent

Click to download full resolution via product page

Caption: Chemical reaction for the formation of Fenoprop Ethanolamine salt.

Representative Analytical Methodology: Gas
Chromatography
Gas chromatography (GC) is a suitable method for the analysis of Fenoprop, often after a

derivatization step to convert the carboxylic acid to a more volatile ester (e.g., a methyl ester).

Protocol Outline:

Sample Preparation (Extraction): The sample matrix (e.g., soil, water) is extracted with an

organic solvent. A clean-up step, such as solid-phase extraction (SPE), may be necessary to

remove interfering compounds.

Derivatization: The carboxylic acid group of Fenoprop is converted to an ester (e.g., by

reaction with diazomethane or BF₃/methanol) to increase its volatility for GC analysis.

GC Analysis:

Injection: The derivatized sample is injected into the GC.
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Separation: The sample is vaporized and carried by an inert gas through a capillary

column (e.g., DB-5MS). The separation is based on the differential partitioning of the

analyte between the mobile phase (carrier gas) and the stationary phase (column coating).

Detection: As the analyte elutes from the column, it is detected by a suitable detector, such

as a mass spectrometer (MS) or an electron capture detector (ECD).

Quantification: The concentration of Fenoprop is determined by comparing the peak area of

the analyte in the sample to that of known calibration standards.

Toxicology and Environmental Fate
Fenoprop is classified as moderately toxic to mammals via the oral route.[7] Long-term

exposure has been associated with potential liver and kidney problems.[8] A major toxicological

concern is not with Fenoprop itself, but with the potential for contamination with TCDD, a

known carcinogen.[6]

In the environment, Fenoprop is not expected to be highly persistent in soil.[7] Its mobility in

soil can vary depending on the formulation and soil type.[7] Biodegradation is a significant

route of dissipation.[7]

Regulatory Status and Discontinuation
Due to concerns over TCDD contamination and its potential health effects, the use of Fenoprop

has been discontinued in many countries. In the United States, the EPA cancelled all remaining

uses of Fenoprop in 1985.[1] Its international trade is also restricted.

Conclusion
Fenoprop ethanolamine represents a specific formulation of the historically important but now

obsolete herbicide, Fenoprop (Silvex). While detailed records of its individual discovery and

development are sparse, its existence is a clear example of the chemical strategies employed

to enhance the efficacy of phenoxy herbicides by improving their water solubility. The core of its

history, mechanism, and eventual decline is intrinsically linked to the parent compound,

Fenoprop, and the broader concerns over dioxin contamination that led to the prohibition of

many chlorinated phenoxy herbicides. This guide provides a technical foundation for

understanding this compound within its scientific and historical context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15345265?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Fenoprop
https://www.cambridge.org/core/journals/weed-science/article/abs/phenoxy-herbicides-cast/30DA6A0BDD10B0EECE4D8E06160BDE45
https://pmc.ncbi.nlm.nih.gov/articles/PMC7037570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7037570/
https://chemcess.com/phenoxy-herbicides-production-uses-and-toxicology/
https://encyclopedia.pub/entry/47255
https://pubchem.ncbi.nlm.nih.gov/compound/Fenoprop
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/300.htm
https://www.scribd.com/document/126165019/Production-of-Phenoxy-Herbicides
https://www.benchchem.com/product/b15345265#discovery-and-history-of-fenoprop-ethanolamine
https://www.benchchem.com/product/b15345265#discovery-and-history-of-fenoprop-ethanolamine
https://www.benchchem.com/product/b15345265#discovery-and-history-of-fenoprop-ethanolamine
https://www.benchchem.com/product/b15345265#discovery-and-history-of-fenoprop-ethanolamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15345265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

